Cas no 14415-42-0 (2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1))
14415-42-0 structure
Product Name:2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1)
CAS No:14415-42-0
MF:C20H20Cl3NO3
MW:428.736702919006
CID:177510
PubChem ID:24188553
Update Time:2025-04-19
2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1)
- 8-[bis(2-chloroethyl)aminomethyl]-7-hydroxy-4-phenylchromen-2-one,hydrochloride
- NSC-77041
- 14415-42-0
- CHEMBL1979792
- 8-{[Bis(2-chloroethyl)amino]methyl}-7-hydroxy-4-phenyl-2H-1-benzopyran-2-one--hydrogen chloride (1/1)
- NSC77041
- DTXSID00637491
-
- Inchi: 1S/C20H19Cl2NO3.ClH/c21-8-10-23(11-9-22)13-17-18(24)7-6-15-16(12-19(25)26-20(15)17)14-4-2-1-3-5-14;/h1-7,12,24H,8-11,13H2;1H
- InChI Key: VBGNCESEWRZYIM-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CC1C(=CC=C2C(=CC(=O)OC=12)C1C=CC=CC=1)O.Cl
Computed Properties
- Exact Mass: 391.07437
- Monoisotopic Mass: 427.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 501
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
Experimental Properties
- Density: 1.352
- Boiling Point: 515.7°C at 760 mmHg
- Flash Point: 265.7°C
- Refractive Index: 1.628
- PSA: 49.77
2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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